Cas no 19986-18-6 (5-cyclopentyl-2-methylpentanoic acid)

• Product Name: 5-cyclopentyl-2-methylpentanoic acid
• CAS No: 19986-18-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6232783
• PubChem ID: 153844005
• Update Time: 2025-10-05

5-cyclopentyl-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-2-methylpentanoic acid
• 19986-18-6
• EN300-2006598

• Inchi： 1S/C11H20O2/c1-9(11(12)13)5-4-8-10-6-2-3-7-10/h9-10H,2-8H2,1H3,(H,12,13)
• InChI Key： CWHWXYGBPJKOMI-UHFFFAOYSA-N
• SMILES： OC(C(C)CCCC1CCCC1)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-cyclopentyl-2-methylpentanoic acid

5-Cyclopentyl-2-Methylpentanoic Acid: A Comprehensive Overview

5-Cyclopentyl-2-methylpentanoic acid, also known by its CAS number 19986-18-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a cyclopentyl group and a methyl substituent, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a subject of ongoing research.

The structure of 5-cyclopentyl-2-methylpentanoic acid is notable for its combination of a cyclopentane ring and a pentanoic acid backbone. This configuration imparts unique physicochemical properties, including moderate solubility in organic solvents and a melting point that makes it suitable for various chemical reactions. Researchers have explored its synthesis through both traditional organic methods and modern catalytic techniques, with recent advancements focusing on improving yield and reducing reaction time.

One of the most promising areas of research involving 5-cyclopentyl-2-methylpentanoic acid is its potential as a precursor in drug development. Studies have demonstrated that this compound can serve as a building block for more complex molecules with bioactive properties. For instance, derivatives of this compound have shown activity against certain enzymes involved in metabolic disorders, suggesting its utility in the design of therapeutic agents.

In addition to its pharmacological applications, 5-cyclopentyl-2-methylpentanoic acid has been investigated for its role in material science. Its ability to form stable complexes with metal ions has led to explorations in catalysis and polymer chemistry. Recent findings indicate that it can act as a ligand in metal-organic frameworks (MOFs), potentially enhancing the performance of these materials in gas storage and separation applications.

The environmental impact of 5-cyclopentyl-2-methylpentanoic acid is another area of growing interest. Researchers are examining its biodegradability and toxicity to assess its safety for industrial use. Preliminary results suggest that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward greener chemical practices.

In conclusion, 5-cyclopentyl-2-methylpentanoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is likely to contribute significantly to the advancement of science and technology.